Cas no 445249-56-9 (<br>N-(4-Ethoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol-3 -ylsulfanyl]-acetamide)

• Product Name: <br>N-(4-Ethoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol-3 -ylsulfanyl]-acetamide
• CAS No: 445249-56-9
• MF: C₂₆H₂₇N₅O₂S
• MW: 473.58988404274
• CID: 3071870
• PubChem ID: 1125210
• Update Time: 2025-04-21

<br>N-(4-Ethoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol-3 -ylsulfanyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Ethoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol-3 -ylsulfanyl]-acetamide
• 445249-56-9
• N-(4-ethoxyphenyl)-2-{[4-phenyl-5-(4-toluidinomethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(4-Ethoxy-phenyl)-2-[4-phenyl-5-(p-tolylamino-methyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetamide
• AK-968/12120067
• AKOS000580229
• N-(4-ethoxyphenyl)-2-[[5-[(4-methylanilino)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• N-(4-Ethoxyphenyl)-2-((4-phenyl-5-((p-tolylamino)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• MDL： MFCD01432909
• Inchi： 1S/C26H27N5O2S/c1-3-33-23-15-13-21(14-16-23)28-25(32)18-34-26-30-29-24(31(26)22-7-5-4-6-8-22)17-27-20-11-9-19(2)10-12-20/h4-16,27H,3,17-18H2,1-2H3,(H,28,32)
• InChI Key： MDBQTYMXZUTHJT-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NN=C(CNC2C=CC(C)=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 473.18854629Da
• Monoisotopic Mass: 473.18854629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 106Ų